Cas no 1261938-60-6 (3-(3-Cyano-2-fluorophenyl)-2-methoxybenzoic acid)

• Product Name: 3-(3-Cyano-2-fluorophenyl)-2-methoxybenzoic acid
• CAS No: 1261938-60-6
• MF: C₁₅H₁₀FNO₃
• MW: 271.243207454681
• MDL: MFCD18320197
• CID: 2764744
• PubChem ID: 53226109
• Update Time: 2025-05-23

3-(3-Cyano-2-fluorophenyl)-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3'-Cyano-2'-fluoro-2-methoxy[1,1'-biphenyl]-3-carboxylic acid
• DTXSID70689841
• 3-(3-Cyano-2-fluorophenyl)-2-methoxybenzoic acid, 95%
• MFCD18320197
• 1261938-60-6
• 3-(3-CYANO-2-FLUOROPHENYL)-2-METHOXYBENZOIC ACID
• 3-(3-Cyano-2-fluorophenyl)-2-methoxybenzoic acid

• MDL： MFCD18320197
• Inchi： 1S/C15H10FNO3/c1-20-14-11(6-3-7-12(14)15(18)19)10-5-2-4-9(8-17)13(10)16/h2-7H,1H3,(H,18,19)
• InChI Key： PSOMVKILLJZENM-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=CC=CC=1C1C=CC=C(C(=O)O)C=1OC

Computed Properties

• Exact Mass: 271.06447134Da
• Monoisotopic Mass: 271.06447134Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 70.3Ų

Additional information on 3-(3-Cyano-2-fluorophenyl)-2-methoxybenzoic acid

Introduction to 3-(3-Cyano-2-fluorophenyl)-2-methoxybenzoic Acid (CAS No. 1261938-60-6)

3-(3-Cyano-2-fluorophenyl)-2-methoxybenzoic acid, identified by its CAS number 1261938-60-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a cyano group at the 3-position and a methoxy group at the 2-position of the phenyl ring, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and drug development.

The benzoic acid core structure is well-documented for its role in various pharmacological mechanisms, including anti-inflammatory, analgesic, and antioxidant effects. The introduction of fluorine and cyano substituents in the aromatic ring enhances the compound's interaction with biological targets, thereby modulating its pharmacokinetic and pharmacodynamic profiles. Specifically, the 3-cyano-2-fluorophenyl moiety imparts a certain level of electronic density and spatial orientation that can influence receptor binding affinity and selectivity. These characteristics make 3-(3-cyano-2-fluorophenyl)-2-methoxybenzoic acid a promising candidate for further investigation in drug discovery pipelines.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Benzoic acid derivatives have been extensively studied due to their versatility in chemical modification and biological activity. The methoxy group in 3-(3-cyano-2-fluorophenyl)-2-methoxybenzoic acid not only contributes to the compound's solubility but also serves as a site for further functionalization, enabling the synthesis of more complex derivatives with tailored properties.

One of the most compelling aspects of this compound is its potential application in oncology research. Preliminary studies have suggested that benzoic acid derivatives can exhibit inhibitory effects on various enzymes and signaling pathways involved in cancer cell proliferation and survival. The unique structural motif of 3-(3-cyano-2-fluorophenyl)-2-methoxybenzoic acid may interact with key targets such as kinases or transcription factors, thereby disrupting cancerous growth mechanisms. While these findings are still in the early stages of investigation, they highlight the compound's potential as a lead molecule for developing novel anticancer agents.

The synthesis of 3-(3-cyano-2-fluorophenyl)-2-methoxybenzoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the cyano group typically involves cyanation reactions, while the fluorine atom can be incorporated via halogen exchange or direct fluorination techniques. The methoxy group is often introduced through methylation or etherification processes. Advanced synthetic methodologies, including catalytic processes and flow chemistry, have been explored to improve efficiency and scalability.

The pharmacological evaluation of 3-(3-cyano-2-fluorophenyl)-2-methoxybenzoic acid has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit certain inflammatory pathways by modulating key enzymes such as COX-2 and LOX. Additionally, preliminary animal models have shown promising results in terms of anti-tumor activity, suggesting that this compound may have therapeutic potential in oncology applications. These findings are particularly noteworthy given the increasing demand for targeted therapies that offer personalized treatment options for cancer patients.

The compound's interaction with biological targets is further influenced by its solubility profile, which can be modulated by structural modifications. The presence of both polar (methoxy) and non-polar (fluoro and cyano) groups enhances its solubility in both aqueous and organic media, facilitating its use in various formulation strategies. This property is crucial for drug development, as it allows for better bioavailability and targeted delivery systems.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of molecules like 3-(3-cyano-2-fluorophenyl)-2-methoxybenzoic acid with greater accuracy. Molecular docking studies have been conducted to identify potential binding sites on target proteins, providing insights into how this compound may exert its biological effects. These computational approaches complement traditional experimental methods by offering rapid screening capabilities and helping to prioritize compounds for further investigation.

The future direction of research on 3-(3-cyano-2-fluorophenyl)-2-methoxybenzoic acid includes exploring its potential as an intermediate in the synthesis of more complex drug candidates. By leveraging its structural features, researchers can design derivatives with enhanced potency, selectivity, or metabolic stability. Additionally, investigating its mechanism of action at a molecular level will provide valuable insights into how it interacts with biological systems.

In conclusion, 3-(3-Cyano-2-fluorophenyl)-2-methoxybenzoic acid (CAS No. 1261938-60-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents, particularly in oncology and anti-inflammatory applications. Ongoing studies continue to uncover new aspects of its biology and chemistry, paving the way for innovative drug development strategies.